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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data currently available

for Dibutyl sulphoxide (DBSO). The information is intended to support risk assessments and

ensure safe handling in a laboratory and drug development setting. All quantitative data is

summarized in tables for clarity, and likely experimental methodologies for key toxicological

endpoints are detailed based on internationally recognized guidelines.

Chemical and Physical Properties
Dibutyl sulphoxide is a sulfur-containing organic compound. Its physical and chemical

properties are crucial for understanding its behavior and potential hazards.
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Property Value Reference

Molecular Formula C8H18OS [1][2][3]

Molecular Weight 162.30 g/mol [1][4][5]

CAS Number 2168-93-6 [1][2][3][4]

Appearance
White to pale yellow

hygroscopic solid
[1]

Melting Point 31-34 °C [1][2][3]

Boiling Point 250 °C [2][3][5]

Density 0.832 g/mL at 25 °C [2][3][5]

Flash Point 121 °C (249.8 °F) [6]

Water Solubility Slightly soluble [2][3]

Refractive Index n20/D 1.467 [2][3][5]

Toxicological Data
The available toxicological data for Dibutyl sulphoxide is limited. The primary acute toxicity

data point found is an intraperitoneal LD50 in rats.

Test Species Route Value Reference

LD50 (Lethal

Dose, 50%)
Rat Intraperitoneal 378 mg/kg [1][7]

Hazard Identification and Precautions
Based on available Safety Data Sheets (SDS), Dibutyl sulphoxide is classified as follows:
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) H302: Harmful if swallowed
P264, P270, P301+P312,

P501

Skin Corrosion/Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]

In case of skin contact: Wash off with soap and plenty of water.[7]

In case of eye contact: Flush eyes with water as a precaution.[7]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[7]

Experimental Protocols
While specific experimental reports for Dibutyl sulphoxide are not readily available, the

following methodologies, based on OECD guidelines, represent the standard approach for

assessing the acute toxicity and irritation potential of a chemical like Dibutyl sulphoxide.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.
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Test Animals: Healthy, young adult rodents (e.g., rats) are used. At least 5 animals of the

same sex are used for each dose level.[4]

Dosage: The test substance is administered orally by gavage in graduated doses to several

groups of animals, with one dose per group.[4] Doses are chosen based on a preliminary

range-finding test.

Observation Period: Animals are observed for at least 14 days.[4] The time of onset,

duration, and disappearance of toxicity signs, as well as the time of death, are recorded.[4]

Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived

single dose expected to cause death in 50% of the animals.[4] All animals (those that die

during the test and survivors at the end) are subjected to a gross necropsy.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test assesses the potential of a substance to cause reversible inflammatory changes to

the skin.

Test Animal: The albino rabbit is the preferred species.[8]

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of

clipped skin (approximately 6 cm²).[8] An untreated skin area serves as a control.

Exposure: The exposure duration is 4 hours.[8] After exposure, the residual test substance is

removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals for up to 14 days.[8] The degree of irritation is scored.

Classification: The substance is considered an irritant if responses persist to the end of the

14-day observation period.[8]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Animal: The albino rabbit is the preferred species.[5]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal.[2][5] The other eye remains untreated and serves as a control.[2][5]

Procedure: The test is initially performed on a single animal.[1][5] If corrosive or severe

irritant effects are observed, no further testing is conducted.[1] If not, the response is

confirmed in up to two additional animals.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[5] Lesions

of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.[2] The

observation period should be sufficient to assess the reversibility of the effects.[2]

Potential Signaling Pathways
The precise mechanism of toxicity for Dibutyl sulphoxide has not been elucidated in the

available literature. However, for sulfoxides in general, and their parent compound Dimethyl

sulfoxide (DMSO), interactions with cellular membranes and proteins are known. Oxidative

stress is a potential pathway, as sulfoxides can be metabolized and potentially generate

reactive oxygen species.

Below is a generalized logical workflow for assessing the potential toxicity of a chemical

substance.
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General Chemical Toxicity Assessment Workflow

Test Substance Characterization

In Vitro Screening Assays
(e.g., cytotoxicity, genotoxicity)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Positive result

Irritation/Corrosion Studies
(Skin, Eye)

Positive result

Data Analysis & Endpoint Determination
(LD50, Irritation Score)

Hazard Classification & Labeling

Risk Assessment
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Hypothetical Cellular Stress Response Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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